Cas no 440332-10-5 (3-2-(morpholin-4-yl)-2-oxoethyl-3,4-dihydro-1,2,3-benzotriazin-4-one)

3-2-(Morpholin-4-yl)-2-oxoethyl-3,4-dihydro-1,2,3-benzotriazin-4-one is a heterocyclic compound featuring a benzotriazinone core functionalized with a morpholine-substituted acetyl group. This structure imparts unique reactivity and potential utility in medicinal chemistry and organic synthesis. The morpholine moiety enhances solubility and bioavailability, while the benzotriazinone scaffold offers versatility as a pharmacophore or intermediate. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly as a building block for kinase inhibitors or protease modulators. The compound's stability under standard conditions and compatibility with diverse reaction conditions further underscore its value in synthetic workflows.

3-2-(morpholin-4-yl)-2-oxoethyl-3,4-dihydro-1,2,3-benzotriazin-4-one structure

440332-10-5 structure

Product Name:3-2-(morpholin-4-yl)-2-oxoethyl-3,4-dihydro-1,2,3-benzotriazin-4-one

CAS No:440332-10-5

MF:C₁₃H₁₄N₄O₃

MW:274.275262355804

CID:6576064

Update Time:2025-06-07

3-2-(morpholin-4-yl)-2-oxoethyl-3,4-dihydro-1,2,3-benzotriazin-4-one Chemical and Physical Properties

Names and Identifiers

- 3-2-(morpholin-4-yl)-2-oxoethyl-3,4-dihydro-1,2,3-benzotriazin-4-one
- 3-(2-morpholino-2-oxoethyl)benzo[d][1,2,3]triazin-4(3H)-one
- 1,2,3-Benzotriazin-4(3H)-one, 3-[2-(4-morpholinyl)-2-oxoethyl]-
- Inchi： 1S/C13H14N4O3/c18-12(16-5-7-20-8-6-16)9-17-13(19)10-3-1-2-4-11(10)14-15-17/h1-4H,5-9H2
- InChI Key： WPZCSQVDZSJAHA-UHFFFAOYSA-N
- SMILES： N1C2=CC=CC=C2C(=O)N(CC(N2CCOCC2)=O)N=1

Experimental Properties

Density: 1.45±0.1 g/cm3(Predicted)
Boiling Point: 499.1±55.0 °C(Predicted)
pka: -1.23±0.20(Predicted)

3-2-(morpholin-4-yl)-2-oxoethyl-3,4-dihydro-1,2,3-benzotriazin-4-one Pricemore >>

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